Cas no 512827-04-2 (1-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)azepane)

• Product Name: 1-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)azepane
• CAS No: 512827-04-2
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 3112929
• PubChem ID: 903178
• Update Time: 2025-04-21

1-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)azepane
• AK-968/11843674
• Oprea1_140226
• SMR000672749
• 512827-04-2
• AKOS003746163
• 1-AZEPANYL(1-METHYL-4-NITRO-1H-PYRAZOL-3-YL)METHANONE
• azepan-1-yl-(1-methyl-4-nitropyrazol-3-yl)methanone
• CHEMBL1384653
• HMS2967N23
• MLS001147694

• Inchi： 1S/C11H16N4O3/c1-13-8-9(15(17)18)10(12-13)11(16)14-6-4-2-3-5-7-14/h8H,2-7H2,1H3
• InChI Key： ATMWCCQRPLUHGK-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(C)N=1)[N+](=O)[O-])N1CCCCCC1

Computed Properties

• Exact Mass: 252.12224039Da
• Monoisotopic Mass: 252.12224039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84Ų